Cas no 1192772-97-6 (2-methoxy-3-(4-methylphenyl)propanoic acid)

• Product Name: 2-methoxy-3-(4-methylphenyl)propanoic acid
• CAS No: 1192772-97-6
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 5815999
• PubChem ID: 84113977
• Update Time: 2024-03-01

2-methoxy-3-(4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-(4-methylphenyl)propanoic acid
• EN300-1855137
• 1192772-97-6

• Inchi： 1S/C11H14O3/c1-8-3-5-9(6-4-8)7-10(14-2)11(12)13/h3-6,10H,7H2,1-2H3,(H,12,13)
• InChI Key： OUCZEAJAUUDUNB-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų